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Compound of Interest

Compound Name: 1,3-Bis(dicyanomethylidene)indan

Cat. No.: B1230837

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1,3-
Bis(dicyanomethylidene)indan (CAS RN: 38172-19-9). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

I. Hazard Identification and Summary

1,3-Bis(dicyanomethylidene)indan is a chemical compound that presents several health

hazards. It is crucial to handle this compound with appropriate care.[1][2] The primary hazards
are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1230837?utm_src=pdf-interest
https://www.benchchem.com/product/b1230837?utm_src=pdf-body
https://www.benchchem.com/product/b1230837?utm_src=pdf-body
https://www.benchchem.com/product/b1230837?utm_src=pdf-body
https://www.tcichemicals.com/GB/en/p/B1416
http://angenechemical.com/sds/38172-19-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification GHS Hazard Statement Signal Word
Acute Toxicity (Oral) H301: Toxic if swallowed Danger
o H311: Toxic in contact with
Acute Toxicity (Dermal) ) Danger
skin
Acute Toxicity (Inhalation) H331: Toxic if inhaled Danger
Skin Irritation H315: Causes skin irritation Warning
o H319: Causes serious eye ]
Eye Irritation o Warning
irritation
) o H335: May cause respiratory ]
Respiratory Irritation Warning

irritation

Il. Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense when handling 1,3-
Bis(dicyanomethylidene)indan. The following table outlines the required PPE.

Body Part Required PPE Standard/Specification
Chemical safety gogglesanda  ANSI Z87.1 or European
Eyes/Face )
face shield Standard EN166[3]
Chemical-resistant gloves
) o Consult glove manufacturer's
Skin (Nitrile or Neoprene

recommended) and a lab coat

resistance guide[4]

Respiratory

NIOSH-approved respirator
with appropriate cartridges for

organic vapors and

Follow OSHA respirator
regulations (29 CFR 1910.134)
or European Standard EN

particulates 149[3]
Body Full-coverage laboratory coat N/A
Feet Closed-toe shoes N/A
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lll. Operational Plan: Step-by-Step Handling
Procedure

Proper handling procedures are critical to minimize exposure and ensure a safe working
environment. The following workflow outlines the necessary steps for handling 1,3-
Bis(dicyanomethylidene)indan.
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Operational Workflow for Handling 1,3-Bis(dicyanomethylidene)indan

Preparation

Consult Safety Data Sheet (SDS)

Y

Ensure fume hood is operational

\

Don appropriate Personal Protective Equipment (PPE)

Proceed to handling

Handling
Y

Weigh the compound in a ventilated enclosure

A

Perform all manipulations within the fume hood

Y

Keep the container tightly closed when not in use

Proceed to cleanup

Post-HandIil;;; & Cleanup

Decontaminate work surfaces

A

Properly dispose of contaminated materials

Y

Remove PPE in the correct order

A

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 1,3-Bis(dicyanomethylidene)indan.
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IV. Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[5]

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[5]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[5]

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion ] ) ] ]
mouth with water. Seek immediate medical
attention.[2]
Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the solid

Spill material, avoiding dust generation, and place it

in a sealed container for disposal. For large

spills, contact environmental health and safety.

V. Disposal Plan

Proper disposal of 1,3-Bis(dicyanomethylidene)indan and any contaminated materials is
mandatory to prevent environmental contamination and ensure regulatory compliance.
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Disposal Workflow for 1,3-Bis(dicyanomethylidene)indan Waste

Waste Collection

Use a dedicated, labeled, and sealed container for chemical waste

;

Collect all contaminated materials (e.g., gloves, wipes) in a separate, labeled hazardous waste bag

ransfer for storage

Waste Storage

Store waste containers in a designated, well-ventilated, and secure area

:

Ensure waste containers are kept closed

eady for disposal

Final Disposal

Arrange for pickup by a licensed hazardous waste disposal company

;

Complete all necessary waste disposal forms

Click to download full resolution via product page
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Caption: A workflow outlining the proper disposal of waste generated from 1,3-

Bis(dicyanomethylidene)indan.

Disposal Guidelines:

Chemical Waste: Dispose of 1,3-Bis(dicyanomethylidene)indan as hazardous waste.[5]
Do not dispose of it down the drain or in regular trash.

Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, paper towels, and pipette tips, must also be disposed of as hazardous waste.

Regulations: All disposal activities must be in accordance with local, state, and federal
regulations. Consult your institution's environmental health and safety office for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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